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Compound of Interest

Compound Name: BRL-37344

Cat. No.: B12377262 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information, including operational and disposal plans for BRL-37344, a selective β3

adrenoceptor agonist. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of BRL-37344 is the first

step in safe handling and disposal. The following table summarizes key quantitative data for

BRL-37344 and its sodium salt hydrate form.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12377262?utm_src=pdf-interest
https://www.benchchem.com/product/b12377262?utm_src=pdf-body
https://www.benchchem.com/product/b12377262?utm_src=pdf-body
https://www.benchchem.com/product/b12377262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₂₂ClNO₄ [1]

Molar Mass 363.84 g/mol [1]

Molecular Formula (Sodium

Salt)
C₁₉H₂₁ClNaO₄ [2]

Molecular Weight (Sodium

Salt)
385.82 g/mol [2]

Purity ≥98% (HPLC) [2]

Appearance White to off-white solid [3]

Solubility

Water: Soluble to 100 mM[2]

DMSO: 5 mg/mL (with

ultrasonic and warming)[3], 18

mg/mL (warmed) PBS (pH

7.2): 10 mg/mL[4]

Storage

Store at room temperature[2].

Hygroscopic; store desiccated.

For stock solutions: -80°C for 6

months; -20°C for 1 month

(sealed from moisture)[3][5].

Storage Class 11 - Combustible Solids

CAS Number 114333-71-0 [1]

CAS Number (Sodium Salt) 127299-93-8 [2]

Procedural Guidance for Disposal
While specific institutional guidelines should always be followed, the following step-by-step

procedure outlines the best practices for the disposal of BRL-37344 based on available safety

data.

1. Personal Protective Equipment (PPE): Before handling BRL-37344 for disposal, ensure you

are wearing the appropriate personal protective equipment. This includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/BRL-37344
https://en.wikipedia.org/wiki/BRL-37344
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.medchemexpress.com/brl-37344-sodium.html
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.medchemexpress.com/brl-37344-sodium.html
https://www.caymanchem.com/product/18622/brl-37344-sodium-salt
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.medchemexpress.com/brl-37344-sodium.html
https://www.medchemexpress.com/brl-37344.html
https://en.wikipedia.org/wiki/BRL-37344
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://www.benchchem.com/product/b12377262?utm_src=pdf-body
https://www.benchchem.com/product/b12377262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eyeshields or safety glasses

Chemical-resistant gloves

A type N95 (US) or equivalent dust respirator

Protective clothing to prevent skin contact[6]

2. Waste Collection:

Solid Waste: Collect unadulterated BRL-37344 powder and any contaminated disposable

materials (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed

container suitable for chemical waste. Avoid generating dust during this process.[6]

Liquid Waste: Solutions of BRL-37344 should be collected in a designated, sealed, and

clearly labeled container for hazardous chemical waste. Do not mix with incompatible

materials.[6]

3. Spill Management: In the event of a spill, follow these procedures:

Minor Spills:

Wear appropriate PPE.

Use dry clean-up procedures to avoid generating dust.[6]

Dampen the spilled material with water to prevent it from becoming airborne before

sweeping.[6]

Carefully sweep or vacuum the material. If using a vacuum, it must be fitted with a HEPA

filter.[6]

Place the collected material into a suitable, labeled container for disposal.[6]

Major Spills:

Evacuate the area and alert emergency responders.[6]
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Provide the location and nature of the hazard.[6]

4. Final Disposal:

All containers of BRL-37344 waste must be securely sealed and clearly labeled as

hazardous chemical waste.

Dispose of the waste through your institution's designated hazardous waste disposal

program, following all local, state, and federal regulations.

Always wash your hands thoroughly with soap and water after handling the compound.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BRL-37344.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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